Cas no 422274-69-9 (3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 422274-69-9
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• CID: 5709424
• PubChem ID: 2366639
• Update Time: 2025-05-22

3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-BENZYL-7-CHLORO-2-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINAZOLIN-4-ONE
• Oprea1_177842
• AKOS000116524
• 3-benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one
• Z55664109
• SR-01000556789-1
• AKOS001055232
• SR-01000556789
• EN300-05679
• 422274-69-9
• 3-benzyl-7-chloro-2-sulfanylidene-1H-quinazolin-4-one
• 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C15H11ClN2OS/c16-11-6-7-12-13(8-11)17-15(20)18(14(12)19)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)
• InChI Key： LAADWZIYYAUINP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(N(C(NC=2C=1)=S)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.0280618g/mol
• Monoisotopic Mass: 302.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 422274-69-9)

The compound 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 422274-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazolinone core, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on optimizing the synthetic route for 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. The method employs a palladium-catalyzed coupling reaction, which has been shown to enhance the scalability of the synthesis process. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

In terms of biological activity, 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one has demonstrated promising results as a modulator of protein-protein interactions (PPIs). A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that this compound exhibits high affinity for the p53-MDM2 interaction, a key regulatory pathway in cancer cell apoptosis. The study utilized surface plasmon resonance (SPR) and molecular docking simulations to confirm the compound's binding efficacy, suggesting its potential as a lead candidate for anticancer drug development.

Further investigations into the compound's mechanism of action have revealed its ability to inhibit specific kinase enzymes involved in inflammatory pathways. A 2023 study in European Journal of Pharmacology highlighted its inhibitory effects on JAK-STAT signaling, which plays a pivotal role in autoimmune diseases such as rheumatoid arthritis. The researchers observed dose-dependent suppression of pro-inflammatory cytokines in vitro, underscoring the compound's potential as an anti-inflammatory agent. These findings open new avenues for the development of targeted therapies for chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid clearance in preclinical models. Researchers are currently exploring structural modifications to enhance its metabolic stability and tissue penetration. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for further optimization of the compound's physicochemical properties to improve its drug-like characteristics.

In conclusion, 3-Benzyl-7-chloro-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS: 422274-69-9) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a PPI modulator and kinase inhibitor positions it as a valuable tool for targeting complex disease mechanisms. Ongoing research efforts are expected to yield more refined derivatives with improved pharmacological profiles, paving the way for future clinical applications. The compound's unique chemical structure and biological activity make it a compelling subject for continued investigation in the fields of oncology and immunology.